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Compound of Interest

Compound Name: Isopyrimol

Cat. No.: B1615134 Get Quote

Disclaimer: Specific safety data, including a comprehensive Safety Data Sheet (SDS), for

Isopyrimol is not readily available in public domains. The following guidance is based on

general safety principles for handling agricultural chemicals, particularly pyrimidine-based

compounds, and should be supplemented by a thorough risk assessment conducted by

qualified personnel before any handling occurs.

Immediate Safety and Handling Precautions
Researchers, scientists, and drug development professionals must handle Isopyrimol with

caution due to the limited availability of specific toxicity and handling data. As a pyrimidine-

based plant growth regulator, it should be treated as a potentially hazardous substance.

Personal Protective Equipment (PPE)
Given the unknown specific hazards of Isopyrimol, a comprehensive approach to personal

protective equipment is essential to minimize exposure.[1][2] The following PPE is

recommended as a minimum standard:

Eye Protection: Chemical safety goggles or a face shield should be worn to protect against

potential splashes.[1]

Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, are crucial to

prevent skin contact.[3]
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Body Protection: A lab coat or chemical-resistant suit should be worn to protect the skin.[1]

For tasks with a higher risk of splashes or aerosol generation, a chemical-resistant apron is

also recommended.[1]

Respiratory Protection: In the absence of specific data on inhalation toxicity, handling of solid

Isopyrimol or solutions should be performed in a well-ventilated area, preferably within a

chemical fume hood.[4] If there is a potential for aerosol or dust generation, a NIOSH-

approved respirator with an appropriate cartridge should be used.[1]

Physicochemical Properties of Isopyrimol
The following table summarizes the available computationally predicted physicochemical

properties for Isopyrimol.[5] It is important to note that these are theoretical values and may

not have been experimentally confirmed.

Property Value

Molecular Formula C₁₄H₁₅ClN₂O

Molecular Weight 262.73 g/mol

AlogP (Lipophilicity) 2.771

Hydrogen Bond Donors 1

Hydrogen Bond Acceptors 3

Polar Surface Area 46.01 Å²

Operational and Disposal Plans
A clear and concise plan for the handling and disposal of Isopyrimol is critical to ensure

laboratory safety and environmental protection.

Operational Plan
Preparation: Before handling, ensure that all necessary PPE is readily available and in good

condition. The designated work area, preferably a chemical fume hood, should be clean and

uncluttered.
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Handling:

Measure and dispense the chemical carefully to avoid generating dust or aerosols.

Use appropriate tools and equipment (e.g., spatulas, weighing paper).

Keep containers of Isopyrimol tightly sealed when not in use.

Spill Response:

In case of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand).

Collect the absorbed material into a sealed, labeled container for hazardous waste

disposal.

For larger spills, evacuate the area and follow emergency procedures.

Disposal Plan
All waste containing Isopyrimol, including contaminated PPE and absorbent materials, must

be treated as hazardous waste.

Waste Collection: Collect all Isopyrimol waste in clearly labeled, sealed containers.

Disposal: Dispose of the hazardous waste through an accredited waste disposal service,

following all local, state, and federal regulations. Do not dispose of Isopyrimol down the

drain or in regular trash.

Visual Guidance
The following diagrams provide a visual representation of the Isopyrimol chemical structure

and a recommended workflow for its safe handling.

Caption: Chemical structure of Isopyrimol.
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Safe Handling Workflow for Isopyrimol

Start: Review Safety Information
(Assume Hazardous)

Preparation:
- Don appropriate PPE

- Prepare work area (fume hood)

Handling:
- Weigh/measure carefully
- Keep container closed

Spill Occurs?

Spill Cleanup:
- Absorb with inert material
- Collect in sealed container

Yes

Continue Handling

No

Disposal:
- Collect all waste

- Label as hazardous waste

End: Decontaminate Work Area & PPE

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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